2-[4-(5-phenylthieno[2,3-d]pyrimidin-4-yl)-1-piperazinyl]ethanol

• IUPAC Name: 2-[4-(5-phenylthieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl]ethanol
• InChI: InChI=1S/C18H20N4OS/c23-11-10-21-6-8-22(9-7-21)17-16-15(14-4-2-1-3-5-14)12-24-18(16)20-13-19-17/h1-5,12-13,23H,6-11H2
• InChI Key: KCPKAUHXKMSFDS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)C2=C3C(=CSC3=NC=N2)C4=CC=CC=C4
• Molecular Formula: C18H20N4OS
• Molecular Weight: 340.4 g/mol

Description

2-[4-(5-phenylthieno[2,3-d]pyrimidin-4-yl)-1-piperazinyl]ethanol is a useful research compound. Its molecular formula is C18H20N4OS and its molecular weight is 340.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.13578245 g/mol and the complexity rating of the compound is 399. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Below are examples of research on related compounds that illustrate the breadth of scientific investigation into arylpiperazine derivatives and related chemical structures:

• Pharmacokinetic Studies : Research into similar compounds often includes pharmacokinetic studies to understand their absorption, distribution, metabolism, and excretion (ADME) profiles. For example, studies on compounds like "L-735,524," an HIV-1 protease inhibitor, provide insights into the metabolic pathways and potential therapeutic applications of related compounds (Balani et al., 1995).

• Neuropharmacology : Arylpiperazine compounds have been studied for their interactions with neurotransmitter systems, particularly serotonin receptors. Such studies are crucial for developing new treatments for neurological and psychiatric disorders. Research on compounds like "WAY-100635" highlights the potential of arylpiperazines in elucidating the role of 5-HT1A receptors in the brain and developing new therapeutic strategies (Osman et al., 1996).

• Chemical Modification and Drug Development : The development of new therapeutic agents often involves the chemical modification of existing compounds to improve their efficacy, selectivity, and pharmacokinetic properties. Studies on modifications of the piperazine structure, such as those exploring the effects of different substituents on pharmacological activity, are an integral part of drug discovery and development processes.

• Biochemical and Molecular Studies : Research on compounds with complex structures, including arylpiperazines, also encompasses biochemical and molecular studies to understand their mechanism of action at the cellular level. This can involve investigations into how these compounds interact with specific receptors, enzymes, or other molecular targets, influencing biological pathways and physiological effects.